Cas no 2172230-87-2 (3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile)

• Product Name: 3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile
• CAS No: 2172230-87-2
• MF: C₁₀H₇F₈N₃
• MW: 321.169909715652
• CID: 5793744
• PubChem ID: 165860030
• Update Time: 2025-10-20

3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1277708
• 2172230-87-2
• 3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile

• Inchi： 1S/C10H7F8N3/c1-4(2)21-5(3-19)6(9(13,14)15)7(20-21)8(11,12)10(16,17)18/h4H,1-2H3
• InChI Key： SJLGMATVGXTZLY-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C(C(F)(F)F)=C(C#N)N(C(C)C)N=1)F

Computed Properties

• Exact Mass: 321.05122253g/mol
• Monoisotopic Mass: 321.05122253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile

Comprehensive Analysis of 3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile (CAS No. 2172230-87-2)

The compound 3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile (CAS No. 2172230-87-2) is a highly specialized fluorinated pyrazole derivative with significant potential in advanced chemical applications. Its unique molecular structure, featuring multiple fluorine substituents, makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of pentafluoroethyl and trifluoromethyl groups enhances its lipophilicity and metabolic stability, which are critical properties in drug design and functional material synthesis.

In recent years, fluorinated compounds like 3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile have gained attention due to their role in addressing challenges in sustainable chemistry and green synthesis. Researchers are exploring its utility in catalytic processes and as a building block for high-performance polymers. The compound’s carbonitrile moiety further expands its reactivity profile, enabling diverse derivatization pathways for tailored applications.

The synthesis of CAS No. 2172230-87-2 involves multi-step organic reactions, often leveraging modern techniques such as flow chemistry or microwave-assisted synthesis to improve yield and purity. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC confirms its structural integrity, ensuring compliance with industry standards. Its stability under various conditions makes it suitable for long-term storage and transportation.

From an industrial perspective, 3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile aligns with the growing demand for eco-friendly fluorochemicals. Its potential applications in electronic materials, such as organic semiconductors or dielectric coatings, are under active investigation. Additionally, its role in crop protection formulations highlights its versatility beyond traditional chemical domains.

Safety and regulatory aspects of CAS No. 2172230-87-2 are meticulously documented, with studies confirming its low environmental persistence and minimal toxicity profiles. This positions it favorably compared to legacy fluorinated compounds, addressing contemporary concerns about PFAS alternatives and sustainable fluorination. As regulatory frameworks evolve, this compound exemplifies how innovation can meet both performance and environmental criteria.

In summary, 3-(1,1,2,2,2-pentafluoroethyl)-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile represents a cutting-edge example of fluorinated heterocyclic chemistry. Its multifaceted applications, coupled with rigorous scientific validation, make it a valuable asset for researchers and industries aiming to pioneer next-generation solutions in life sciences and advanced materials.